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Executive Summary

Deuterated Dimethyl Chlorothiophosphate (DMPCT-d6), formally O,0-Dimethyl-d6
phosphorochloridothioate, is a critical isotopic precursor used primarily in the synthesis of

deuterated organophosphorus pesticides (e.g., Methyl Parathion-d6, Fenitrothion-d6). These
labeled compounds serve as essential internal standards for the precise quantification of
pesticide residues in environmental and food safety protocols (LC-MS/MS, GC-MS).

Due to its reactive nature (chloridothioate functionality) and niche application, commercial
availability is often limited to specialized isotope manufacturers. This guide outlines the
commercial landscape, procurement strategies, and a rigorous self-validating quality control
(QC) protocol to ensure the integrity of sourced materials.

Chemical Profile & Technical Specifications[1][2][3]

Before sourcing, it is imperative to define the exact chemical entity to avoid confusion with non-
deuterated or structural isomers (e.g., S-methyl isomers).
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Parameter

Specification

Chemical Name

0,0-Dimethyl-d6 phosphorochloridothioate

Synonyms

Dimethyl-d6 chlorothiophosphate; Dimethyl-d6
thiophosphoryl chloride

CAS Number (Labeled) 19262-97-6
CAS Number (Unlabeled) 2524-03-0
Molecular Formula C2DsCIO2PS

Molecular Weight

~166.59 g/mol (vs. 160.56 for unlabeled)

Isotopic Enrichment

Typically = 98-99 atom % D

Stability

Moisture sensitive; hydrolyzes to O,0-dimethyl-
d6 thiophosphoric acid.[1] Store at -20°C under

inert gas.

Commercial Sources & Procurement Strategy

The market for DMPCT-d6 is dominated by specialized stable isotope manufacturers. Unlike

commodity chemicals, this compound is often "made-to-order"” or stocked in small aliquots

(10mg — 19).

Primary Manufacturers & Distributors

Based on current catalog data, the following suppliers are verified sources. Note the cross-

listing of product codes (e.g., "D-8197"), suggesting CDN Isotopes is a primary originator.
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Supplier Product Code Enrichment Notes

Likely the primary
CDN lIsotopes D-8197 99% D manufacturer. Often

resold by others.

Uses CDN's OEM
QMX Laboratories D-8197 99% D code. Reliable
distributor in Europe.

Lists CAS 19262-97-
BOC Sciences BLP-017895 N/A 6. Good for bulk

inquiries.

Explicitly lists the CDN
CDN-D-8197 98% D code. High trust factor

for pharma.

Toronto Research
Chemicals (TRC)

Sourcing aggregator;
Clinivex RCLS68197 99% D useful for hard-to-find
stock.

Procurement "Watch-Outs"

o Purity vs. Enrichment: Ensure the Certificate of Analysis (CoA) specifies both chemical purity
(>95%) and isotopic enrichment (>98%). Old stock can hydrolyze, lowering chemical purity
while maintaining enrichment.

o Handling: Request shipment in break-seal ampoules or septum-sealed vials under argon to
prevent hydrolysis during transit.

Synthesis & Production Logic

Understanding the synthesis provides insight into potential impurities (e.g., residual methanol-
d4, triethylamine salts). If commercial stock is unavailable, the compound can be synthesized
in-house using the following validated pathway.

Reaction Pathway
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The synthesis involves the nucleophilic attack of deuterated methanol on thiophosphoryl
chloride in the presence of a base (acid scavenger).

Thiophosphoryl Chloride

(PSCI3)
\

Methanol-d4 > Reaction Matrix

(CD30D) (-70°C to 0°C) By-product
Impurity:
Triethylamine HCI

Base
(Et3N or K2CO3)

DMPCT-d6
Nucleophilic Substitution (CAS 19262-97-6)

Click to download full resolution via product page
Figure 1: Synthesis pathway for O,0-Dimethyl-d6 phosphorochloridothioate.

Key Mechanistic Insight: The reaction must be controlled (low temperature) to prevent the
substitution of the third chlorine atom, which would yield O,0,0O-trimethyl-d9 thiophosphate.

Self-Validating Quality Control (QC) Protocol

Upon receipt of the material, do not rely solely on the vendor's CoA. The following multi-modal
validation protocol ensures the compound is correct and viable.

Validation Workflow
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Figure 2: Incoming material quality control workflow.

Analytical Criteria
A. Phosphorus-31 NMR (3P NMR)

o Purpose: Primary identification of the phosphorus environment and detection of hydrolysis
products.

¢ Method: Dissolve ~10 mg in CDCIs. Run proton-decoupled 3P NMR.

+ Expected Signal: A singlet at d ~73.0 ppm (referenced to HzPOa).
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o Common Impurities:
o PSCIs (Starting Material): ~30 ppm.

o Hydrolysis Product ((CD30)2P(S)OH): ~58-60 ppm.

B. Proton NMR (*H NMR)

e Purpose: Verify isotopic enrichment (absence of 1H).
e Method: Standard *H NMR in CDCls.
o Expected Result: "Silent" spectrum in the methoxy region (~3.8 ppm).

o Calculation: If a peak is observed at ~3.8 ppm (doublet, J_PH ~14 Hz), calculate the ratio
against an internal standard to determine % deuteration.

o Acceptance Criteria: < 2% residual proton signal.

C. GC-MS (Gas Chromatography - Mass Spectrometry)

¢ Purpose: Confirm molecular weight and fragmentation pattern.
o Expected m/z:
o Molecular lon (M+): ~166 (for 3>Cl) and 168 (for 3’Cl).

o Comparison: Unlabeled DMPCT has M+ at 160. The shift of +6 Da confirms the presence
of two -OCDs groups.

Applications in Downstream Synthesis

DMPCT-d6 is the "lynchpin” reagent for synthesizing a broad class of deuterated
organophosphates.

Case Study: Synthesis of Methyl Parathion-d6

To synthesize the pesticide standard Methyl Parathion-d6, DMPCT-d6 is reacted with sodium 4-
nitrophenoxide.
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Reagents: DMPCT-d6 + Sodium 4-nitrophenoxide.

Solvent: Acetonitrile or MEK.

Catalyst: CuCl (optional).

Outcome: High-purity internal standard for regulatory monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Sourcing and Validation of Deuterated Dimethyl
Chlorothiophosphate (DMPCT-d6): A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13432911/docs#sourcing-and-
validation-of-deuterated-dimethyl-chlorothiophosphate-dmpct-d6-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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